1-(3-methylbutyl)-1,3-dihydro-2H-benzimidazol-2-one

• IUPAC Name: 3-(3-methylbutyl)-1H-benzimidazol-2-one
• InChI: InChI=1S/C12H16N2O/c1-9(2)7-8-14-11-6-4-3-5-10(11)13-12(14)15/h3-6,9H,7-8H2,1-2H3,(H,13,15)
• InChI Key: ALKJFGJPEBAMNI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCN1C2=CC=CC=C2NC1=O
• Molecular Formula: C12H16N2O
• DSSTOX Substance ID: DTXSID001224316
• Molecular Weight: 204.27 g/mol
• Solubility: >30.6 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 305347-10-8

Description

Typically, the description of a chemical compound includes its IUPAC name, common names, and structural formula. It may also include information about its appearance (solid, liquid, gas, color, etc.) and odor.

Synthesis Analysis

The synthesis of a compound refers to the process or processes used to create it. This can involve various chemical reactions, the use of catalysts, and specific conditions such as temperature and pressure.

Molecular Structure Analysis

Molecular structure analysis involves determining the arrangement of atoms within a molecule and the bonds between them. Techniques used for this can include X-ray crystallography, NMR spectroscopy, and others.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. This can include its reactivity with other substances, the conditions needed for reactions to occur, and the products of these reactions.

Physical And Chemical Properties Analysis

This involves studying properties such as the compound’s melting point, boiling point, solubility, density, and others. It also includes its chemical properties, such as its acidity or basicity, and its reactivity.

Scientific Research Applications

Pharmaceuticals and Agrochemicals

. They are key components in many functional molecules used in these industries. The specific properties of “1-isopentyl-1H-benzo[d]imidazol-2(3H)-one” could potentially be exploited in the development of new drugs or agrochemical products.

Dyes for Solar Cells and Other Optical Applications

. The unique structure of “1-isopentyl-1H-benzo[d]imidazol-2(3H)-one” might make it suitable for use in these areas.

Functional Materials

. These materials have a wide range of applications, including in the construction and automotive industries.

Catalysis

. “1-isopentyl-1H-benzo[d]imidazol-2(3H)-one” could potentially be used in this way, depending on its specific properties.

Metal-Organic Frameworks (MOFs)

. MOFs have a wide range of applications, including gas storage, separation, and catalysis. The specific properties of “1-isopentyl-1H-benzo[d]imidazol-2(3H)-one” could potentially make it useful in the synthesis of new MOFs.

Carbon Dioxide Capture

. Given the increasing importance of developing technologies for carbon capture and storage, “1-isopentyl-1H-benzo[d]imidazol-2(3H)-one” could potentially be used in this area.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with other substances at the molecular level. This is particularly relevant for compounds used as drugs or pesticides.

Safety and Hazards

Information on a compound’s safety and hazards can include its toxicity, flammability, and environmental impact. It can also include precautions that need to be taken when handling it.